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Compound of Interest

Compound Name:
DBCO-Dextran sulfate (MW

40000)

Cat. No.: B15555992 Get Quote

Essential Safety and Handling Guide for DBCO-
Dextran Sulfate (MW 40,000)
This guide provides crucial safety and logistical information for the handling and disposal of

DBCO-Dextran sulfate (MW 40,000). The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by outlining necessary

personal protective equipment (PPE), operational protocols, and waste disposal plans.

Personal Protective Equipment (PPE)
When handling DBCO-Dextran sulfate, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The required PPE is summarized

in the table below.
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Protection Type Specific Recommendation Standard/Specification

Eye Protection
Chemical safety goggles or a

face shield.[1][2][3][4]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2][4]

Hand Protection

Chemical-resistant, impervious

gloves. Nitrile rubber gloves

are recommended.[1][2][3]

Minimum layer thickness of

0.11mm.[1][2]

Body Protection

A lab coat and closed-toe

shoes are mandatory.[3] For

larger quantities or when there

is a risk of significant contact,

impervious protective clothing

should be worn.[1][2]

N/A

Respiratory Protection

For handling powders and

creating solutions, work in a

chemical fume hood.[3][5] If a

fume hood is not available or if

there is a risk of dust

formation, use a NIOSH-

approved N95 (US) or P1

(EN143) dust mask.[1] For

significant aerosol generation,

a full-face respirator may be

necessary.[6]

OSHA 29CFR 1910.134 or

European Standard EN 149.[1]

[2]

Handling and Operational Plan
Adherence to proper handling procedures is critical to prevent contamination and accidental

exposure.

2.1. Engineering Controls

Always handle DBCO-Dextran sulfate in a well-ventilated area.[3][7]
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A chemical fume hood is highly recommended, especially when handling the solid powder or

preparing solutions, to minimize inhalation exposure.[3][5]

2.2. Procedural Steps for Handling

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace by clearing it of any unnecessary items and ensuring easy access to waste

disposal containers.

Weighing: When weighing the solid DBCO-Dextran sulfate, perform the task within a

chemical fume hood or a designated containment area to prevent the dispersion of dust.[3]

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Practices:

Avoid contact with skin and eyes.[6]

Do not breathe in dust or aerosols.[3][6]

Wash hands thoroughly after handling the compound.[1][2][3]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[3]

[7]

Disposal Plan
Proper disposal of DBCO-Dextran sulfate and any contaminated materials is essential to

protect the environment and comply with regulations.

3.1. Waste Segregation and Collection

Solid Waste: Collect unused or expired solid DBCO-Dextran sulfate in a clearly labeled,

sealed container.[8] The container should be marked with the full chemical name.

Liquid Waste: Solutions of DBCO-Dextran sulfate should be collected in a designated,

labeled container for non-halogenated chemical waste. Do not mix with aqueous waste

streams.[8]
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Contaminated Labware: Dispose of items such as pipette tips, tubes, and weighing paper

that have come into direct contact with the compound in a designated solid chemical waste

container.[8]

3.2. Disposal Procedure

Containment: Ensure all waste containers are securely sealed.

Storage: Store sealed waste containers in a designated, well-ventilated chemical waste

storage area, away from incompatible materials.[8]

Professional Disposal: Arrange for the disposal of the chemical waste through a licensed

professional waste disposal service.[8] Do not discharge the material into drains or the

environment.[1][2]

Emergency Procedures
In the event of an accidental exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][2][3][6]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.[3][6] Get

medical attention if irritation occurs.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids.[1][2][3] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2][3][6]
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Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling DBCO-Dextran sulfate in a

laboratory setting.
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Caption: Workflow for handling DBCO-Dextran sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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